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Compound of Interest

Compound Name: VVD-130037

Cat. No.: B15616473 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of VVD-130037.

This document provides critical safety and logistical information for the handling of VVD-
130037, a covalent small molecule activator of Kelch-like ECH associated protein 1 (KEAP1).

[1] Given that a comprehensive Safety Data Sheet (SDS) is not publicly available, this

guidance is based on information from chemical suppliers, general laboratory safety protocols,

and SDS for similar research compounds. It is imperative to treat VVD-130037 as a compound

with unknown potential hazards and to follow all institutional and local safety regulations.

I. Personal Protective Equipment (PPE)
Standard laboratory practice dictates the use of appropriate PPE to minimize exposure to any

chemical substance. The following PPE is mandatory when handling VVD-130037 in solid or

solution form:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.[2]

Hand Protection: Nitrile gloves are recommended. Gloves should be inspected before use

and changed frequently, especially if contaminated.[3] Reusable gloves should be thoroughly

cleaned after each use.[2]

Body Protection: A laboratory coat must be worn at all times.[3]
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Respiratory Protection: If there is a risk of generating dust or aerosols, handling should be

performed in a certified chemical fume hood to ensure adequate ventilation.[2][4][5]

II. Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of VVD-130037 and

ensuring a safe laboratory environment.

A. Handling:

Ventilation: All work with VVD-130037 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4][6]

Avoiding Contamination: Do not eat, drink, or smoke in the laboratory.[7] Wash hands

thoroughly after handling the compound, even if gloves were worn.[2][3] Avoid contact with

skin and eyes.[4][6]

Aerosol and Dust Prevention: Handle the solid form of VVD-130037 carefully to avoid

creating dust.[6]

B. Storage:

The stability of VVD-130037 is dependent on proper storage conditions. Below is a summary of

recommended storage temperatures and durations based on supplier data.

Form
Storage
Temperature

Duration Source

Solid (Powder) -20°C 3 years Selleck Chemicals[1]

Solution in Solvent -80°C 1 year Selleck Chemicals[1]

Solution in Solvent -20°C 1 month Selleck Chemicals[1]

Keep the compound away from moisture.[8]

III. Disposal Plan
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All waste containing VVD-130037 must be treated as hazardous chemical waste and disposed

of according to institutional and local regulations.

A. Waste Segregation:

Solid Waste: Unused VVD-130037 powder and any disposable materials contaminated with

the compound (e.g., weigh boats, pipette tips, gloves) should be collected in a designated,

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing VVD-130037 should be collected in a separate, sealed,

and clearly labeled hazardous waste container for liquid chemical waste. Do not pour

solutions down the drain.[5]

B. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "VVD-130037."

C. Final Disposal:

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

IV. Experimental Protocols and Methodologies
A. Preparation of Stock Solutions:

DMSO: To prepare a stock solution in DMSO, dissolve VVD-130037 to a concentration of 64

mg/mL or 69 mg/mL. Note that moisture-absorbing DMSO can reduce solubility, so fresh

DMSO is recommended.[1]

Ethanol: VVD-130037 is also soluble in ethanol up to 17 mg/mL.[1]

Aqueous Solutions: VVD-130037 is insoluble in water.[1] For in vivo studies, specific

formulations using PEG300, Tween80, and ddH2O, or corn oil are required.[1]

B. Experimental Workflow for Handling VVD-130037:
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Caption: A flowchart outlining the key steps for the safe handling of VVD-130037 from

preparation to disposal.

V. Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.

Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[6]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.[6]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention

immediately.[6]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material and

place in a sealed container for disposal. For

large spills, contact your EHS department.

VI. Signaling Pathway of VVD-130037
VVD-130037 is a covalent activator of KEAP1, which leads to the degradation of NRF2. This

action can result in the inhibition of tumor growth in certain cancers.[1]
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Caption: The signaling pathway of VVD-130037, illustrating its activation of KEAP1 and

subsequent degradation of NRF2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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